Cas no 2059140-61-1 (tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate)

• Product Name: tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate
• CAS No: 2059140-61-1
• MF: C₁₁H₁₈INO₂
• MW: 323.17
• MDL: MFCD32861492
• CID: 5096469
• PubChem ID: 124170992
• Update Time: 2025-08-04

tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,1-Dimethylethyl 6-iodo-2-aZaspiro[3.3]heptane-2-carboxylate, 97%
• MFCD32861492
• SY323913
• tert-Butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate
• DB-145525
• CS-0310343
• Tert-butyl6-iodo-2-azaspiro[3.3]heptane-2-carboxylate
• PS-20067
• 2-Boc-6-iodo-2-azaspiro[3.3]heptane
• 2059140-61-1
• SCHEMBL18357612
• AT12402
• tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate

• MDL： MFCD32861492
• Inchi： 1S/C11H18INO2/c1-10(2,3)15-9(14)13-6-11(7-13)4-8(12)5-11/h8H,4-7H2,1-3H3
• InChI Key： KHHIVFVMZWYGOH-UHFFFAOYSA-N
• SMILES： C1(CC2(CN(C(=O)OC(C)(C)C)C2)C1)I

Computed Properties

• Exact Mass: 323.03823g/mol
• Monoisotopic Mass: 323.03823g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 29.5Ų

Additional information on tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate

Introduction to tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2059140-61-1)

Tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2059140-61-1) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azaspiro compounds, which are known for their unique structural features and diverse biological activities. The presence of the tert-butyl and iodo groups in the molecule imparts specific chemical and physical properties that make it an attractive candidate for various applications.

The structure of tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate consists of a spirocyclic core with a tert-butyl ester group attached to the carboxylic acid moiety and an iodine atom at the 6-position of the spiro ring. The spirocyclic framework provides rigidity and conformational stability, which can influence the compound's interactions with biological targets. The tert-butyl ester group enhances solubility and stability, while the iodine atom can be used as a handle for further chemical modifications or as a radiolabel for imaging studies.

In recent years, azaspiro compounds have gained considerable attention due to their potential in drug discovery and development. Research has shown that these compounds can exhibit a wide range of biological activities, including anti-inflammatory, antiviral, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported that certain azaspiro compounds demonstrated potent inhibitory effects against specific kinases involved in cancer progression. This highlights the potential of tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate as a lead compound for further optimization and development.

The synthesis of tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate typically involves multistep procedures, including the formation of the spirocyclic core, introduction of the tert-butyl ester group, and iodination at the 6-position. These synthetic routes are well-documented in the literature and can be tailored to achieve high yields and purity levels. The choice of synthetic methods depends on factors such as cost, scalability, and environmental impact.

In terms of its physical properties, tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate is a solid at room temperature with a melting point ranging from 85 to 87°C. It is moderately soluble in common organic solvents such as dichloromethane, ethanol, and dimethyl sulfoxide (DMSO). The compound is stable under standard laboratory conditions but should be stored away from strong acids and bases to prevent degradation.

The biological evaluation of tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate has revealed promising results in various assays. In vitro studies have shown that it exhibits selective inhibition against certain enzymes involved in inflammatory pathways, making it a potential candidate for anti-inflammatory drug development. Additionally, preliminary studies have indicated that it has low cytotoxicity towards normal cells, which is a desirable property for therapeutic agents.

To further explore its therapeutic potential, ongoing research is focusing on optimizing the structure of tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate through structure-activity relationship (SAR) studies. These studies aim to identify key structural features that contribute to its biological activity while minimizing adverse effects. Computational methods such as molecular docking and molecular dynamics simulations are being employed to predict binding modes and interactions with target proteins.

In conclusion, tert-butyl 6-iodo-2-azaspiro[3.3]heptane-2-carboxylate (CAS No. 2059140-61-1) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable biological properties make it an attractive candidate for further development as a therapeutic agent. Continued research into its synthesis, biological evaluation, and optimization will likely uncover new applications and enhance its utility in various fields.